Palmitic monoisopropanolamide, (R)- Palmitic monoisopropanolamide, (R)- R-Palmitoyl-(2-methyl) Ethanolamide is a fatty amide.
Brand Name: Vulcanchem
CAS No.: 179951-56-5
VCID: VC20932492
InChI: InChI=1S/C19H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18(2)21/h18,21H,3-17H2,1-2H3,(H,20,22)/t18-/m1/s1
SMILES: CCCCCCCCCCCCCCCC(=O)NCC(C)O
Molecular Formula: C19H39NO2
Molecular Weight: 313.5 g/mol

Palmitic monoisopropanolamide, (R)-

CAS No.: 179951-56-5

Cat. No.: VC20932492

Molecular Formula: C19H39NO2

Molecular Weight: 313.5 g/mol

* For research use only. Not for human or veterinary use.

Palmitic monoisopropanolamide, (R)- - 179951-56-5

Specification

Description R-Palmitoyl-(2-methyl) Ethanolamide is a fatty amide.
CAS No. 179951-56-5
Molecular Formula C19H39NO2
Molecular Weight 313.5 g/mol
IUPAC Name N-[(2R)-2-hydroxypropyl]hexadecanamide
Standard InChI InChI=1S/C19H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(22)20-17-18(2)21/h18,21H,3-17H2,1-2H3,(H,20,22)/t18-/m1/s1
Standard InChI Key VQNMGLLFMPXVFN-GOSISDBHSA-N
Isomeric SMILES CCCCCCCCCCCCCCCC(=O)NC[C@@H](C)O
SMILES CCCCCCCCCCCCCCCC(=O)NCC(C)O
Canonical SMILES CCCCCCCCCCCCCCCC(=O)NCC(C)O
Appearance Assay:≥98%A crystalline solid

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